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Compound of Interest

Compound Name: Azaline B

Cat. No.: B15572108

Introduction

Azaline B is a potent and selective gonadotropin-releasing hormone (GnRH) receptor
antagonist.[1] Its primary mechanism of action involves competitively and reversibly binding to
GnRH receptors in the anterior pituitary gland.[2] This binding blocks the action of endogenous
GnRH, thereby inhibiting the synthesis and release of luteinizing hormone (LH) and follicle-
stimulating hormone (FSH).[1][2] The suppression of the pre-ovulatory LH surge is the critical
step through which Azaline B exerts its potent antiovulatory effects.[1] In animal models,
Azaline B has demonstrated greater potency in inhibiting ovulation compared to other GnRH
antagonists.[1] Consequently, it serves as a valuable tool for research in reproductive
endocrinology and as a potential candidate for contraceptive development.[1]

These application notes provide detailed protocols for evaluating the antiovulatory potency of
Azaline B through both in vivo and in vitro models. The described assays are designed for
researchers in academic and industrial settings engaged in endocrinology, pharmacology, and
drug development.

Mechanism of Action: HPO Axis Disruption

The antiovulatory activity of Azaline B stems from its disruption of the Hypothalamic-Pituitary-
Ovarian (HPO) axis. The diagram below illustrates the normal hormonal cascade and the point
of intervention for Azaline B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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